3-(1H-benzotriazol-1-yl)-N'-[(1E)-1-(4-hydroxy-3-methoxyphenyl)ethylidene]propanehydrazide

• CAS No.: 518019-33-5
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 3-(benzotriazol-1-yl)-N-[(E)-1-(4-hydroxy-3-methoxyphenyl)ethylideneamino]propanamide
• InChI: InChI=1S/C18H19N5O3/c1-12(13-7-8-16(24)17(11-13)26-2)19-21-18(25)9-10-23-15-6-4-3-5-14(15)20-22-23/h3-8,11,24H,9-10H2,1-2H3,(H,21,25)/b19-12+
• InChI Key: HMTOQVWBUGHNHG-XDHOZWIPSA-N
• Isomeric SMILES: C/C(=N\NC(=O)CCN1C2=CC=CC=C2N=N1)/C3=CC(=C(C=C3)O)OC
• Canonical SMILES: CC(=NNC(=O)CCN1C2=CC=CC=C2N=N1)C3=CC(=C(C=C3)O)OC

Description

The compound 3-(1H-benzotriazol-1-yl)-N'-[(1E)-1-(4-hydroxy-3-methoxyphenyl)ethylidene]propanehydrazide (molecular formula: C₁₇H₁₇N₅O₃; molecular weight: 339.355 g/mol) features a benzotriazole core linked to a hydrazide moiety substituted with a 4-hydroxy-3-methoxyphenyl group . Its structural uniqueness arises from the combination of a heterocyclic benzotriazole (known for antimicrobial and UV-stabilizing properties) and a phenolic hydrazide, which may confer antioxidant or anticancer activity. The (E)-configuration of the imine bond ensures planar geometry, critical for intermolecular interactions in biological systems .

Scientific Research Applications

Medicinal Chemistry

Antiviral Activity : A significant area of research focuses on the antiviral properties of benzotriazole derivatives. Studies have shown that compounds similar to 3-(1H-benzotriazol-1-yl)-N'-[(1E)-1-(4-hydroxy-3-methoxyphenyl)ethylidene]propanehydrazide exhibit strong binding affinities to viral proteins, particularly those associated with Herpes Simplex Virus type 1 (HSV-1). For instance, a series of benzotriazole derivatives were synthesized and tested for their ability to inhibit the glycoprotein B of HSV-1, showing promising results that suggest potential therapeutic applications against resistant viral strains .

Antibacterial and Antifungal Properties : The compound's structure allows for interactions with various biological targets, which may result in antibacterial and antifungal activities. Benzotriazole derivatives have been reported to exhibit significant activity against a range of pathogens, indicating their potential as broad-spectrum antimicrobial agents .

Anticancer Activity : Research indicates that benzotriazole derivatives can induce apoptosis in cancer cells. The mechanism often involves the modulation of signaling pathways related to cell survival and proliferation. Compounds with similar structures have been shown to possess antiproliferative effects against various cancer cell lines, suggesting that 3-(1H-benzotriazol-1-yl)-N'-[(1E)-1-(4-hydroxy-3-methoxyphenyl)ethylidene]propanehydrazide may also exhibit anticancer properties worth further exploration .

Material Science

Stabilizers in Polymers : Benzotriazole compounds are known for their UV-absorbing properties, making them valuable as stabilizers in various polymer formulations. They help prevent photodegradation of polymers by absorbing harmful UV radiation, thus extending the lifespan of materials used in outdoor applications .

Corrosion Inhibitors : The compound may also find applications as a corrosion inhibitor in metal coatings. Benzotriazole derivatives have been studied for their ability to form protective films on metal surfaces, thereby reducing corrosion rates in harsh environments .

Biochemical Applications

Enzyme Inhibition : The structural characteristics of benzotriazole derivatives allow them to interact with enzyme active sites. Research has indicated that certain derivatives can inhibit enzymes involved in metabolic pathways, which could be leveraged for therapeutic interventions in metabolic disorders .

Case Study 1: Antiviral Screening

A study conducted on a series of benzotriazole derivatives demonstrated their effectiveness against HSV-1 through molecular docking studies. The compound with the highest binding affinity was identified as a lead candidate for further development as an antiviral agent .

Case Study 2: Anticancer Activity

In vitro studies have shown that specific benzotriazole derivatives can significantly reduce the viability of cancer cells through apoptosis induction mechanisms. These findings underscore the need for further investigation into their potential use as chemotherapeutic agents .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Substituent Variations on the Aromatic Ring

a) 3-(1H-Benzotriazol-1-yl)-N′-[(E)-(4-Methoxyphenyl)Methylene]Propanehydrazide

• Molecular Formula : C₁₇H₁₇N₅O₂
• Key Difference : Replaces the 4-hydroxy-3-methoxyphenyl group with a simpler 4-methoxyphenyl group, eliminating the hydroxyl substituent.
• This structural simplification may also diminish antioxidant efficacy compared to hydroxyl-containing analogs .

b) 3-((4-Methoxyphenyl)Amino)-N'-(1-(Naphthalen-1-yl)Ethylidene)Propanehydrazide

• Key Feature : Incorporates a naphthalene ring instead of the benzotriazole moiety.
• Activity: Demonstrates 1.4× higher antioxidant activity than ascorbic acid in DPPH assays, attributed to the extended aromatic system enhancing radical scavenging .

Heterocyclic Core Modifications

a) (2E)-2-[1-(1,3-Benzodioxol-5-yl)-3-(1H-Imidazol-1-yl)Propylidene]-N-(2-Chlorophenyl)Hydrazinecarboxamide

• Structure : Replaces benzotriazole with imidazole and adds a benzodioxol group.
• Synthesis : Confirmed via single-crystal X-ray diffraction, emphasizing the role of crystallography in structural validation .

b) N-[3-(1H-1,2,3-Benzotriazol-1-yl)Propyl]-2-(Substituted Phenyl)-3-Chloro-4-Oxo-1-Azetidinecarboxamide

• Key Feature : Retains benzotriazole but introduces an azetidinecarboxamide group.
• Activity : Exhibits broad-spectrum antimicrobial activity, underscoring benzotriazole's role in targeting microbial enzymes .

Halogen-Substituted Analogs

a) (E)-N-(4-Chlorophenyl)-N′-(1-(Thiophen-2-yl)Ethylidene)Formohydrazide

• Structure : Features a chlorophenyl group and thiophene ring.
• Activity : Shows superior antibacterial activity compared to methoxy- or hydroxy-substituted analogs, likely due to the electron-withdrawing chlorine enhancing membrane permeability .

Structural and Functional Analysis: Data Tables

Table 1: Comparative Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Activity
Target Compound	C₁₇H₁₇N₅O₃	339.355	4-Hydroxy-3-methoxyphenyl, Benzotriazole	Antioxidant (predicted), Antimicrobial
4-Methoxyphenyl Analog	C₁₇H₁₇N₅O₂	323.356	4-Methoxyphenyl, Benzotriazole	Lower solubility vs. target
Naphthalene Derivative	C₂₂H₂₁N₃O₂	359.43	Naphthalene, Hydrazide	1.4× antioxidant activity vs. ascorbic acid
Chlorophenyl-Thiophene Analog	C₁₃H₁₂ClN₃OS	293.77	4-Chlorophenyl, Thiophene	High antibacterial activity

Research Findings and Implications

• Antioxidant Activity : Hydroxy and methoxy groups synergize to stabilize free radicals, but their efficacy may be surpassed by naphthalene-based analogs due to extended conjugation .
• Antimicrobial Potency : Halogen substituents (e.g., Cl) outperform methoxy/hydroxy groups in antibacterial activity, likely due to enhanced lipophilicity .
• Structural Validation : Single-crystal X-ray analysis (e.g., ) remains critical for confirming (E)-configuration and hydrogen-bonding networks, which dictate biological interactions.

Preparation Methods

From o-Chloronitrobenzene (Industrial Scale)

• Reagents : o-Chloronitrobenzene, hydrazine hydrate, DMSO, reduced iron powder, hydrochloric acid.

• Procedure :

  • Cyclization : o-Chloronitrobenzene reacts with excess hydrazine hydrate in DMSO at 115°C for 3–5 hours. DMSO acts as a polar aprotic solvent, facilitating homogeneous reaction conditions.

  • Reduction : The intermediate 1-hydroxybenzotriazole (HBTA) is reduced using iron powder and HCl at 60–90°C. NaCl is added to precipitate the product (BTA) via salting-out.

• Yield : ~85% (two-step process).

From o-Phenylenediamine (Laboratory Scale)

• Reagents : o-Phenylenediamine, sodium nitrite, acetic acid.

• Procedure :

  • Diazotization : o-Phenylenediamine is treated with NaNO₂ in acetic acid under ice-cooling, followed by heating to 80–85°C to form benzotriazole.

• Yield : 65–70% after recrystallization.

Comparison of Methods

Method	Advantages	Limitations
o-Chloronitrobenzene	High yield, scalable	Requires toxic hydrazine
o-Phenylenediamine	Mild conditions, no metal catalysts	Lower yield, smaller scale

Synthesis of 3-(1H-Benzotriazol-1-yl)Propanohydrazide

The propanehydrazide linker is introduced via alkylation and hydrazinolysis:

Alkylation of Benzotriazole

• Reagents : Benzotriazole, ethyl chloroacetate, potassium carbonate, acetone.

• Procedure :

  • N-Alkylation : Benzotriazole reacts with ethyl chloroacetate in acetone with K₂CO₃ as a base, yielding ethyl 1H-benzotriazol-1-yl-acetate.

  • Hydrazinolysis : The ester is treated with hydrazine hydrate in ethanol under reflux to form 2-(1H-benzotriazol-1-yl)acetohydrazide.

• Yield : 75–80% after recrystallization.

Propanohydrazide Extension

• Modification : The acetate chain is extended to propanehydrazide using succinic anhydride or propionyl chloride in pyridine.

• Conditions : 0°C, 5-hour stirring, followed by ice quenching and HCl washing.

Condensation with 4-Hydroxy-3-Methoxyacetophenone

The final step involves Schiff base formation between the hydrazide and ketone:

Conventional Reflux Method

• Reagents : 4-Hydroxy-3-methoxyacetophenone, acetic acid/ethanol.

• Procedure :

  • Condensation : The hydrazide and ketone are refluxed in ethanol with catalytic acetic acid for 2–3 hours.

  • Isolation : The product precipitates upon cooling and is vacuum-dried.

• Yield : 70–75%.

Microwave-Assisted Synthesis

• Reagents : Water as solvent, lab-made microwave reactor.

• Procedure :

  • Microwave Irradiation : The reaction mixture is irradiated at 180–360 W for 5–10 minutes, achieving rapid kinetics.

• Yield : 85–90% with reduced side products.

Optimization Data

Parameter	Conventional Method	Microwave Method
Time	2–3 hours	5–10 minutes
Solvent	Ethanol	Water
Energy Consumption	High	Low

Purification and Characterization

• Crystallization : Products are recrystallized from ethanol/water mixtures.

• Drying : Vacuum-drying at 60°C ensures moisture-free final compounds.

• Analytical Methods :

  • HPLC : Purity >98%.

  • NMR/IR : Confirmation of hydrazone (C=N) stretch at 1600–1620 cm⁻¹.

Industrial-Scale Considerations

• Cost Efficiency : DMSO and hydrazine recovery systems reduce waste.

• Catalysts : Iron powder is reused after filtration, lowering production costs .

Q & A

Q. What are the standard synthetic routes for preparing 3-(1H-benzotriazol-1-yl)-N'-[(1E)-1-(4-hydroxy-3-methoxyphenyl)ethylidene]propanehydrazide, and how can reaction conditions be optimized?

• Methodology : The synthesis typically involves: (i) Preparation of the benzotriazole derivative via condensation of o-phenylenediamine with nitrous acid. (ii) Reaction with propanohydrazide under acidic/basic conditions to form the hydrazide intermediate. (iii) Final condensation with 4-hydroxy-3-methoxybenzaldehyde under reflux in ethanol or methanol.

• Key parameters: Temperature (60–80°C), solvent polarity, and pH control to minimize side reactions. Monitor progress via TLC or HPLC .
  • Optimization : Use polar aprotic solvents (e.g., DMF) to enhance solubility and reaction efficiency. Catalytic amounts of acetic acid or piperidine can improve yields .

Q. Which spectroscopic techniques are most effective for structural characterization of this compound?

• Techniques :

• 1H/13C NMR : Assign peaks for the hydrazone (–CH=N–, ~8.5 ppm) and benzotriazole aromatic protons (7.5–8.5 ppm). Confirm stereochemistry via coupling constants .
• IR Spectroscopy : Identify carbonyl (C=O, ~1650 cm⁻¹) and N–H stretches (~3200 cm⁻¹) of the hydrazide moiety .
• Mass Spectrometry : Confirm molecular weight (323.35 g/mol) and fragmentation patterns using ESI-MS or MALDI-TOF .

Q. How can researchers screen this compound for preliminary biological activity?

• Approach :

• Antimicrobial Assays : Use broth microdilution (CLSI guidelines) against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains. Compare MIC values to ciprofloxacin .
• Anticancer Screening : Perform MTT assays on cancer cell lines (e.g., HeLa, MCF-7). Include positive controls (e.g., doxorubicin) and assess IC50 values .

Advanced Research Questions

Q. How can contradictory results in biological activity (e.g., variable MIC values) be resolved?

• Troubleshooting :

• Purity Analysis : Verify compound purity (>95%) via HPLC. Impurities (e.g., unreacted hydrazide) may interfere with assays .
• Solubility Optimization : Use DMSO or cyclodextrin-based carriers to enhance aqueous solubility and ensure consistent dosing .
• Mechanistic Studies : Perform time-kill assays or flow cytometry to distinguish bacteriostatic vs. bactericidal effects .

Q. What strategies are recommended for studying the compound’s coordination chemistry with transition metals?

• Experimental Design :

• Ligand Synthesis : React the compound with metal salts (e.g., CuCl2, FeSO4) in ethanol/water mixtures under nitrogen.
• Characterization : Use UV-Vis (d-d transitions), cyclic voltammetry (redox behavior), and X-ray crystallography to determine coordination geometry .
• Applications : Test metal complexes for enhanced antimicrobial or catalytic activity compared to the free ligand .

Q. How can computational methods predict the compound’s interaction with biological targets (e.g., enzymes)?

• Workflow :

• Docking Simulations : Use AutoDock Vina or Schrödinger to model binding to targets (e.g., DNA gyrase, tubulin). Validate with MD simulations to assess binding stability .
• QSAR Modeling : Corporate substituent effects (e.g., methoxy vs. ethoxy groups) on bioactivity using descriptors like logP and H-bond donors .

Q. What are the best practices for derivatizing this compound to enhance its pharmacological profile?

• Derivatization Approaches :

• Functional Group Modifications : Introduce electron-withdrawing groups (e.g., –NO2) to the benzotriazole ring to improve oxidative stability .
• Hybrid Molecules : Conjugate with known pharmacophores (e.g., triazoles, pyridines) via click chemistry. Assess synergy in bioactivity .

Data Contradiction Analysis

Q. How should researchers address inconsistencies in reported antimicrobial activity across studies?

• Resolution Steps :

• Standardize Protocols : Adopt CLSI/M7-A9 guidelines for MIC determination. Control variables like inoculum size and incubation time .
• Strain-Specific Effects : Test activity against clinical isolates with documented resistance profiles .
• Synergistic Studies : Combine with adjuvants (e.g., efflux pump inhibitors) to overcome resistance mechanisms .

Methodological Tables

Q. Table 1: Key Synthetic Parameters

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)
1	o-Phenylenediamine + HNO2, 0–5°C	85	90
2	Propanohydrazide, H2SO4, reflux	78	88
3	4-Hydroxy-3-methoxybenzaldehyde, EtOH, 70°C	82	95
Adapted from